6-[[2-(4-fluorophenyl)-4,6-di(propan-2-yl)phenoxy]methyl]-4-hydroxyoxan-2-one

• Molecular Formula: C24H29FO4
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 6-[[2-(4-fluorophenyl)-4,6-di(propan-2-yl)phenoxy]methyl]-4-hydroxyoxan-2-one
• InChI: InChI=1S/C24H29FO4/c1-14(2)17-9-21(15(3)4)24(22(10-17)16-5-7-18(25)8-6-16)28-13-20-11-19(26)12-23(27)29-20/h5-10,14-15,19-20,26H,11-13H2,1-4H3
• InChI Key: JMEOINPEUMGNEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)OCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F

Description

It is often referred to as compound 4ff and is recognized for its unique chemical properties and potential as a drug candidate .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “PMID1656041C4ff” involves multiple steps, including the formation of key intermediates and their subsequent reactions under controlled conditions. The specific synthetic routes and reaction conditions are tailored to achieve high yield and purity of the final product. Common methods include:

Stepwise Synthesis: Involves the sequential addition of reagents to form the desired compound.

Catalytic Reactions: Utilizes catalysts to enhance the reaction rate and selectivity.

Purification Techniques: Employs methods such as recrystallization and chromatography to purify the final product.

Industrial Production Methods

In an industrial setting, the production of “PMID1656041C4ff” is scaled up using optimized reaction conditions and equipment. This includes:

Batch Reactors: Used for controlled synthesis in large quantities.

Continuous Flow Reactors: Allows for continuous production with consistent quality.

Quality Control: Ensures the final product meets the required specifications through rigorous testing.

Chemical Reactions Analysis

Types of Reactions

“PMID1656041C4ff” undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen.

Reduction: Involves the addition of hydrogen or removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

The reactions of “PMID1656041C4ff” typically involve:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Catalysts: Such as palladium on carbon or platinum oxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: May produce ketones or carboxylic acids.

Reduction: May produce alcohols or amines.

Substitution: May produce various substituted derivatives.

Scientific Research Applications

“PMID1656041C4ff” has a wide range of applications in scientific research, including:

Chemistry: Used as a probe in chemical reactions to study reaction mechanisms and kinetics.

Biology: Investigated for its potential as a therapeutic agent in various biological assays.

Medicine: Explored for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of “PMID1656041C4ff” involves its interaction with specific molecular targets and pathways. It exerts its effects by:

Binding to Receptors: Interacts with specific receptors on the cell surface or within the cell.

Modulating Enzymes: Alters the activity of enzymes involved in key biochemical pathways.

Influencing Gene Expression: Affects the transcription and translation of specific genes.